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Compound of Interest

Compound Name: m-PEG2-Br

Cat. No.: B010149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methoxy-polyethylene glycol (2) bromide

(m-PEG2-Br), a short, heterobifunctional PEGylation reagent. This document details its

chemical properties, reactivity, and applications in bioconjugation, with a focus on its use in

drug development, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs)

and other advanced bioconjugates.

Core Properties of m-PEG2-Br
m-PEG2-Br is a valuable chemical tool characterized by a methoxy-capped two-unit

polyethylene glycol (PEG) spacer terminated with a bromine atom. This structure provides a

balance of hydrophilicity and specific reactivity, making it a versatile building block in complex

molecule synthesis. The PEG component can enhance the aqueous solubility of conjugated

molecules, a critical attribute for many therapeutic agents.[1][2]

The key feature of m-PEG2-Br is the terminal alkyl bromide. The bromine atom serves as an

excellent leaving group in nucleophilic substitution reactions, allowing for the covalent

attachment of the m-PEG2- moiety to various molecules.[3][4]

Table 1: Physicochemical and Structural Data for m-PEG2-Br
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Property Value Reference(s)

Synonyms
1-Bromo-2-(2-

methoxyethoxy)ethane
[5]

CAS Number 54149-17-6 [5]

Molecular Formula C₅H₁₁BrO₂ [5]

Molecular Weight 183.04 g/mol [6]

Appearance Colorless Liquid/Oil -

Purity Typically ≥95% -

Storage Conditions
Store at -20°C, keep dry and

avoid sunlight
-

Reactivity and Mechanism of Action
The primary utility of m-PEG2-Br lies in its ability to act as an electrophile in SN2 (bimolecular

nucleophilic substitution) reactions. The carbon atom attached to the bromine is electron-

deficient and susceptible to attack by a nucleophile, which displaces the bromide ion to form a

new, stable covalent bond.[4][7]
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Reactants

Products

m-PEG2-Br
(Electrophile)

SN2 Transition State
[Nu---C---Br]⁻

Nucleophile (Nu-H)
(e.g., Thiol, Amine)

Conjugated Product
(m-PEG2-Nu)

Bromide Ion (Br⁻)
+ H⁺

PROTAC Synthesis Workflow

Start Materials:
- POI Ligand (with Nucleophile)

- m-PEG2-Br
- E3 Ligand (with reactive group)

Step 1: Alkylation
React POI Ligand with m-PEG2-Br

Intermediate:
POI Ligand-PEG2-Br

Step 2: Second Conjugation
React Intermediate with E3 Ligand Final PROTAC Molecule Purification

(e.g., HPLC)
Characterization
(e.g., MS, NMR)
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Characterization Workflow

PEGylation Reaction Mixture

Purification
(e.g., SEC, IEX, RP-HPLC)

Purity Assessment
(Analytical HPLC)

Molecular Weight Confirmation
(Mass Spectrometry)

Structural Confirmation
(NMR - for small molecules)

Pure, Characterized
Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [m-PEG2-Br as a PEGylation Reagent: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010149#m-peg2-br-as-a-pegylation-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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